3,5-Dibromo-6-chloro-N-methylpyridin-2-amine

• IUPAC Name: 3,5-dibromo-6-chloro-N-methylpyridin-2-amine
• InChI: InChI=1S/C6H5Br2ClN2/c1-10-6-4(8)2-3(7)5(9)11-6/h2H,1H3,(H,10,11)
• InChI Key: WXQFDEPOKDSQLB-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=C(C=C1Br)Br)Cl
• Molecular Formula: C6H5Br2ClN2
• Molecular Weight: 300.38 g/mol
• CAS No.: 1378878-25-1

Description

“3,5-Dibromo-6-chloro-N-methylpyridin-2-amine” is a chemical compound with the molecular formula C6H5Br2ClN2. It has a molecular weight of 300.38. This compound is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of two bromine atoms, one chlorine atom, and a methylamine group attached to a pyridine ring. The InChI code for this compound is 1S/C6H5Br2ClN2/c1-10-6-4(8)2-3(7)5(9)11-6/h2H,1H3,(H,10,11).

Physical And Chemical Properties Analysis

The compound “this compound” has a molecular weight of 300.38. It’s a solid at room temperature and should be stored in a refrigerated environment.

Scientific Research Applications

Applications in Environmental and Health Sciences

Nitrogen-containing compounds, including amines and their derivatives, have been extensively studied for their environmental persistence, toxicology, and potential health impacts. For instance, advanced oxidation processes (AOPs) have been effective in degrading nitrogen-containing hazardous compounds in water treatment, demonstrating the importance of such compounds in environmental health research (Bhat & Gogate, 2021).

Synthesis and Structural Properties

The synthesis and structural elucidation of novel nitrogen-containing heterocycles, such as triazoles, have implications in fine organic synthesis, highlighting their role as precursors in the development of pharmaceuticals, dyes, and agrochemicals. This underscores the synthetic utility of nitrogen-containing compounds in organic chemistry and materials science (Nazarov et al., 2021).

Applications in Agriculture and Medicine

Nitrogen-containing compounds, particularly amino-1,2,4-triazoles, serve as raw materials for the production of plant protection products and pharmaceuticals, illustrating their widespread use in agriculture and healthcare sectors. These compounds are foundational in creating insecticides, fungicides, and cardioprotective drugs, among others (Nazarov et al., 2021).

Mechanism of Action

Mode of Action

It is known that this compound can participate in suzuki–miyaura cross-coupling reactions , which involve the formation of carbon-carbon bonds. This suggests that 3,5-Dibromo-6-chloro-N-methylpyridin-2-amine may interact with its targets through covalent bond formation .

Biochemical Pathways

Given its potential to form carbon-carbon bonds, it may be involved in various biochemical pathways that require the formation or modification of such bonds .

Result of Action

The compound’s ability to form carbon-carbon bonds suggests that it may induce structural changes in its targets, potentially altering their function .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored in a refrigerated environment . Other factors, such as pH and the presence of other chemicals, may also affect its action .